Cas no 701205-60-9 (Masupirdine)

Masupirdine free base (suvn-502 free base) is a potent, selective, orally bioavailable and brain barrier penetrating 5-HT6 receptor antagonist (Ki of 2.04 nm for human 5-HT6 receptor) Conclusion: masupirdine free base (suvn-502 free base) shows high selectivity for 5-HT2A receptor and other 100 targets, and has the potential to study Alzheimer's disease

Masupirdine structure

Product Name:Masupirdine

CAS No:701205-60-9

Molecular Formula:C₂₁H₂₄BrN₃O₃S

Molecular Weight:478.402563095093

CID:4768322

Masupirdine Properties

Names and Identifiers

- Masupirdine
- Masupirdine (free base)
- 8XZ281AO3G
- 1-((2-Bromophenyl)sulfonyl)-5-methoxy-3-((4-methylpiperazin-1-yl)methyl)-1H-indole
- Masupirdin
- DB06140
- +Expand
- InChIKey： GWCYPEHWIZXYFZ-UHFFFAOYSA-N
- Inchi： 1S/C21H24BrN3O3S/c1-23-9-11-24(12-10-23)14-16-15-25(20-8-7-17(28-2)13-18(16)20)29(26,27)21-6-4-3-5-19(21)22/h3-8,13,15H,9-12,14H2,1-2H3
- SMILES： BrC1C=CC=CC=1S(N1C=C(C2C=C(C=CC1=2)OC)CN1CCN(C)CC1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 5
Heavy Atom Count: 29
Complexity: 650
XLogP3: 3.5
Topological Polar Surface Area: 63.2

Masupirdine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Biosynth	BDB20560-1 mg	Masupirdine	701205-60-9		1mg	$396.00
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce57338-1mg	Masupirdine free base	701205-60-9	98%	1mg	￥0.00	2023-09-07

Masupirdine Synthesis

Synthetic Circuit 1

701205-60-9

75-75-2

701205-60-9

75-75-2

Reaction Conditions

1.1 Solvents: Ethanol ; 24 h, 25 - 35 °C

Reference

Discovery and Development of 1-[(2-Bromophenyl)sulfonyl]-5-methoxy-3-[(4-methyl-1-piperazinyl)methyl]-1H-indole Dimesylate Monohydrate (SUVN-502): A Novel, Potent, Selective and Orally Active Serotonin 6 (5-HT6) Receptor Antagonist for Potential Treatment of Alzheimer's Disease

Nirogi, Ramakrishna ; Shinde, Anil; Kambhampati, Rama Sastry; Mohammed, Abdul Rasheed; Saraf, Sangram Keshari; et al, Journal of Medicinal Chemistry, 2017, 60(5), 1843-1859